Cas no 14621-03-5 (3-Pyridinecarboxamide,N-(4-chlorophenyl)-)

• Product Name: 3-Pyridinecarboxamide,N-(4-chlorophenyl)-
• CAS No: 14621-03-5
• MF: C₁₂H₉ClN₂O
• MW: 232.66566157341
• CID: 153047
• PubChem ID: 295959
• Update Time: 2025-05-21

3-Pyridinecarboxamide,N-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide,N-(4-chlorophenyl)-
• AC1L6PBA
• AE-641
• Maybridge1_001488
• N-(4-chlorophenyl)-3-pyridinecarboxamide
• N-(4-chloro-phenyl)-nicotinamide
• nicotinic acid-(4-chloro-anilide)
• Nicotinsaeure-(4-chlor-anilid)
• Nicotinsaeure-4-chlor-anilid
• NSC165624
• Oprea1_059490
• Oprea1_216227
• 3G-363S
• HMS545L14
• SCHEMBL11090153
• CS-0316470
• N-(4-chlorophenyl)pyridine-3-carboxamide
• AE-641/00162057
• N-(4-chlorophenyl)nicotinamide
• BAS 00625798
• 3-Pyridinecarboxamide, N-(4-chlorophenyl)-
• CCG-236418
• NSC 165624
• 4'-Chloronicotinanilide
• Z28161755
• DTXSID40877071
• NSC-165624
• 14621-03-5
• AKOS000499182

• Inchi： 1S/C12H9ClN2O/c13-10-3-5-11(6-4-10)15-12(16)9-2-1-7-14-8-9/h1-8H,(H,15,16)
• InChI Key： UHINZWOAWHEUAU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(C1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 232.04047
• Monoisotopic Mass: 232.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.341
• Boiling Point: 295.1°Cat760mmHg
• Flash Point: 132.3°C
• Refractive Index: 1.657
• PSA: 41.99

Additional information on 3-Pyridinecarboxamide,N-(4-chlorophenyl)-

3-Pyridinecarboxamide, N-(4-chlorophenyl)- (CAS No. 14621-03-5): A Comprehensive Overview

3-Pyridinecarboxamide, N-(4-chlorophenyl)-, also known by its CAS registry number 14621-03-5, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle with one nitrogen atom, and its structure incorporates a carboxamide group substituted at the 3-position of the pyridine ring. The N-(4-chlorophenyl) substituent adds further complexity to its molecular architecture, making it a versatile compound with potential applications in various industries.

The synthesis of 3-Pyridinecarboxamide, N-(4-chlorophenyl)- involves a series of well-established organic reactions. Typically, the starting material is pyridine-3-carboxylic acid, which undergoes amide formation with 4-chloroaniline to yield the desired product. This reaction is often facilitated by coupling agents such as dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), which activate the carboxylic acid group for nucleophilic attack by the amine. The reaction conditions, including temperature and solvent choice, play a crucial role in ensuring high yields and purity of the final product.

Recent studies have highlighted the unique properties of 3-Pyridinecarboxamide, N-(4-chlorophenyl)-, particularly its electronic characteristics and thermal stability. Researchers have demonstrated that this compound exhibits excellent thermal stability up to 250°C, making it suitable for applications in high-temperature environments. Additionally, its electronic properties, including a high electron-withdrawing effect due to the chlorophenyl substituent, have been leveraged in the development of advanced materials such as organic semiconductors and electronic devices.

In terms of applications, 3-Pyridinecarboxamide, N-(4-chlorophenyl)- has found utility in several areas. In the field of agriculture, it has been explored as a potential herbicide due to its ability to inhibit specific enzymatic pathways in plants. Furthermore, its role as an intermediate in pharmaceutical synthesis has been documented in recent literature, where it serves as a building block for more complex molecules with therapeutic potential.

The environmental impact of 3-Pyridinecarboxamide, N-(4-chlorophenyl)- has also been a topic of interest. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by factors such as pH and microbial activity. However, further research is required to fully understand its long-term environmental fate and potential risks to aquatic ecosystems.

From a safety perspective, handling 3-Pyridinecarboxamide, N-(4-chlorophenyl)- requires adherence to standard laboratory protocols. While it is not classified as a hazardous substance under current regulations, proper precautions should be taken to minimize exposure during synthesis and handling. This includes wearing appropriate personal protective equipment (PPE) and ensuring adequate ventilation in the workspace.

In conclusion, 3-Pyridinecarboxamide, N-(4-chlorophenyl)- (CAS No. 14621-03-5) is a multifaceted compound with promising applications across various industries. Its unique chemical structure and properties make it an attractive candidate for further research and development. As scientific advancements continue to unfold, this compound is likely to play an increasingly important role in shaping innovative solutions across diverse fields.